Cas no 610-37-7 (5-Hydroxy-2-nitrobenzoic acid)

• Product Name: 5-Hydroxy-2-nitrobenzoic acid
• CAS No: 610-37-7
• MF: C₇H₅NO₅
• MW: 183.118302106857
• MDL: MFCD00017566
• CID: 38824
• PubChem ID: 11882
• Update Time: 2025-10-29

5-Hydroxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitrobenzoic acid
• 3-Carboxy-4-nitrophenol
• BENZOIC ACID, 5-HYDROXY-2-NITRO-
• 5-hydroxy-2-nitro-benzoic acid
• BUHKQTKKZAXSMH-UHFFFAOYSA-N
• 2-nitro-5-oxybenzoic acid
• 2-Nitro-5-hydroxybenzoic acid
• Benzoic acid,5-hydroxy-2-nitro-
• SBB028501
• KM0460
• VZ30377
• TRA0074222
• 5-Hydroxy-2-Nitro Benzoic Acid
• FT-0620469
• SCHEMBL267752
• AC-3262
• SY004742
• 3-carboxy-4-nitrophenol;2-Nitro-5-hydroxybenzoic acid
• A20360
• 4-10-00-00338 (Beilstein Handbook Reference)
• MFCD00017566
• CS-W017066
• BRN 2107504
• 10.14272/BUHKQTKKZAXSMH-UHFFFAOYSA-N.1
• AO-801/41077445
• AMY28119
• AKOS009157631
• doi:10.14272/BUHKQTKKZAXSMH-UHFFFAOYSA-N.1
• H1321
• 5-Hydroxy-2-nitrobenzoicacid
• EN300-116557
• DTXSID20209856
• 610-37-7
• Z385458388
• AS-15627
• DTXCID70132347
• 629-984-5
• G78T63TEY2
• FH71119

• MDL： MFCD00017566
• Inchi： 1S/C7H5NO5/c9-4-1-2-6(8(12)13)5(3-4)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： BUHKQTKKZAXSMH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]
• BRN： 2107504

Computed Properties

• Exact Mass: 183.01700
• Monoisotopic Mass: 183.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not available
• Density: 1.631
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 455℃ at 760 mmHg
• Flash Point: 209.6℃
• Refractive Index: 1.663
• PSA: 103.35000
• LogP: 1.52180
• Solubility: Not available

5-Hydroxy-2-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DH2528250
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-Hydroxy-2-nitrobenzoic acid

5-Hydroxy-2-nitrobenzoic acid (CAS No. 610-37-7): A Comprehensive Overview

5-Hydroxy-2-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 610-37-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features both hydroxyl and nitro functional groups, which contribute to its unique chemical properties and diverse applications. The compound's structure makes it a valuable intermediate in synthesizing various pharmacologically active molecules, including those under investigation for potential therapeutic applications.

The synthesis and characterization of 5-Hydroxy-2-nitrobenzoic acid have been subjects of extensive research due to its utility in medicinal chemistry. Recent studies have highlighted its role as a precursor in the development of novel antimicrobial agents. The nitro group, in particular, enhances reactivity, allowing for further functionalization into more complex structures. This property has been leveraged in designing molecules with improved efficacy against resistant bacterial strains.

In addition to its antimicrobial potential, 5-Hydroxy-2-nitrobenzoic acid has been explored for its antioxidant properties. The presence of both hydroxyl and nitro groups imparts radical scavenging capabilities, making it a candidate for formulations aimed at combating oxidative stress-related diseases. Preliminary studies have demonstrated its effectiveness in neutralizing reactive oxygen species (ROS), which are implicated in aging and various pathological conditions.

The compound's pharmacokinetic profile has also been a focus of interest. Research indicates that 5-Hydroxy-2-nitrobenzoic acid exhibits moderate solubility in water and lipids, suggesting potential for oral and topical administration. This balance is crucial for drug development, as it affects bioavailability and distribution within the body. Further investigations are ongoing to optimize delivery systems that enhance the compound's therapeutic index.

From a synthetic chemistry perspective, 5-Hydroxy-2-nitrobenzoic acid serves as a versatile building block for more complex heterocyclic compounds. Its nitro group can be reduced to an amine, enabling the introduction of amide or urea functionalities. These modifications have been pivotal in creating molecules with targeted biological activities, such as kinase inhibitors or protease inhibitors, which are relevant in oncology and inflammatory diseases.

The environmental impact of 5-Hydroxy-2-nitrobenzoic acid has also been examined, particularly in terms of biodegradability and ecological safety. Studies suggest that while the compound is not highly persistent in aquatic systems, its degradation products warrant further monitoring. Efforts are being made to develop environmentally friendly synthetic routes that minimize waste and hazardous byproducts, aligning with green chemistry principles.

In conclusion, 5-Hydroxy-2-nitrobenzoic acid (CAS No. 610-37-7) represents a multifaceted compound with significant implications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse applications, from drug development to sustainable chemical processes. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific and industrial innovation.